2-(4-chlorophenyl)-N-(2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[2-[[3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]oxy]ethyl]acetamide
• InChI: InChI=1S/C22H20ClN5O3/c1-30-18-8-4-16(5-9-18)22-26-25-19-10-11-21(27-28(19)22)31-13-12-24-20(29)14-15-2-6-17(23)7-3-15/h2-11H,12-14H2,1H3,(H,24,29)
• InChI Key: QHJPPWOEQOGWSN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)OCCNC(=O)CC4=CC=C(C=C4)Cl
• Molecular Formula: C22H20ClN5O3
• Molecular Weight: 437.9 g/mol

Description

The compound is a derivative of 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine, which is a heterocyclic compound. These compounds are of prime importance due to their extensive therapeutic uses. They have been found to have diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, enzyme inhibitors, and antitubercular agents.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of 2-bromoacetyl derivatives with 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol. The reaction is typically carried out in refluxing ethanol, in the presence of a catalytic amount of piperidine.

Molecular Structure Analysis

The molecular structure of the compound includes several functional groups, such as ethylformate, methylthiazole, pyrazole, methyltriazole, phenyl, and methoxybenzene.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include bromination and reaction with 4-amino-5-substituted-4H-1,2,4-triazole-3-thiol.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds can be analyzed using various spectroscopic techniques, such as IR, 1H NMR, and 13C NMR.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research has been conducted on the synthesis of heterocyclic compounds, including triazolopyridazines, which are of interest due to their potential pharmaceutical applications. For instance, a study focused on the synthesis, structure analysis, and computational studies of a chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine compound. This research provided insights into the chemical structure and properties of such compounds, which are crucial for their potential use in drug development (Sallam et al., 2021).

Antimicrobial Activities

Another area of interest is the antimicrobial properties of triazolo[4,3-b]pyridazine derivatives. Studies have synthesized and evaluated the antimicrobial activities of new triazole derivatives, indicating their potential as antimicrobial agents. For example, Bektaş et al. (2010) synthesized novel 1,2,4-triazole derivatives and assessed their antimicrobial properties, showcasing the application of these compounds in addressing microbial resistance (Bektaş et al., 2010).

Insecticidal Properties

Research has also been conducted on the insecticidal properties of heterocyclic compounds incorporating triazolo[4,3-b]pyridazine moieties. Fadda et al. (2017) explored the synthesis and insecticidal assessment of various heterocycles against the cotton leafworm, indicating the potential of these compounds in agricultural applications (Fadda et al., 2017).

Enzyme Inhibition Studies

Compounds related to 2-(4-chlorophenyl)-N-(2-((3-(4-methoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)oxy)ethyl)acetamide have been investigated for their enzyme inhibition capabilities, particularly in the context of lipase and α-glucosidase inhibition. Studies like the one conducted by Bekircan et al. (2015) have synthesized novel heterocyclic compounds and assessed their potential as enzyme inhibitors, contributing to the development of therapeutic agents for conditions like diabetes and obesity (Bekircan et al., 2015).

Future Directions

The future directions for this compound could involve further exploration of its pharmacological activities and potential applications in drug design and development.